Cas no 27057-91-6 (Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-methoxy-, hydrochloride (1:1))

• Product Name: Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-methoxy-, hydrochloride (1:1)
• CAS No: 27057-91-6
• MF: C₁₂H₁₇Cl₄NO
• MW: 333.081479787827
• CID: 273142
• PubChem ID: 33677
• Update Time: 2025-04-19

Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,5-chloro-N,N-bis(2-chloroethyl)-2-methoxy-, hydrochloride (1:1)
• bis(2-chloroethyl)-[(5-chloro-2-methoxyphenyl)methyl]azanium,chloride
• N,N-Bis(2-chloroethyl)-3-chloro-6-methoxybenzylamine hydrochloride
• BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-3-CHLORO-6-METHOXY-, HYDROCHLORIDE
• 2-Methoxy-5-chlorobenzyl-bis-(beta-chloroethyl) amine hydrochloride
• 27057-91-6

• Inchi： 1S/C12H16Cl3NO.ClH/c1-17-12-3-2-11(15)8-10(12)9-16(6-4-13)7-5-14;/h2-3,8H,4-7,9H2,1H3;1H
• InChI Key： AJBRFGMTGTVDII-UHFFFAOYSA-N
• SMILES： ClCC[NH+](CCCl)CC1C=C(C=CC=1OC)Cl.[Cl-]

Computed Properties

• Exact Mass: 313.8736
• Monoisotopic Mass: 331.006425
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.7

Experimental Properties

• Boiling Point: 304.7°C at 760 mmHg
• Flash Point: 138.1°C
• PSA: 15.13